Cas no 19355-98-7 ((4-isothiocyanatophenyl) 4-methylbenzoate)

(4-isothiocyanatophenyl) 4-methylbenzoate structure
19355-98-7 structure
Product Name:(4-isothiocyanatophenyl) 4-methylbenzoate
CAS No:19355-98-7
MF:C15H11NO2S
MW:269.318342447281
CID:908058
PubChem ID:283153
Update Time:2025-04-19

(4-isothiocyanatophenyl) 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • (4-isothiocyanatophenyl) 4-methylbenzoate
    • 4-isothiocyanatophenyl 4-methylbenzoate
    • AC1L5Y1F
    • AC1Q60YK
    • AG-J-59688
    • AR-1G3012
    • CTK4E1286
    • NSC137464
    • NSC-137464
    • DTXSID90300526
    • 19355-98-7
    • Inchi: 1S/C15H11NO2S/c1-11-2-4-12(5-3-11)15(17)18-14-8-6-13(7-9-14)16-10-19/h2-9H,1H3
    • InChI Key: GATDYRMHVRYQJD-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC(=CC=1)OC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 269.05113
  • Monoisotopic Mass: 269.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • PSA: 38.66
  • LogP: 3.94850
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